Cas no 1541437-81-3 (7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one)

• Product Name: 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
• CAS No: 1541437-81-3
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 4701694
• Update Time: 2025-05-24

7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one
• FCH4266184
• AX8277517

• Inchi： 1S/C9H11N3O/c1-12-5-9(13)11-7-4-6(10)2-3-8(7)12/h2-4H,5,10H2,1H3,(H,11,13)
• InChI Key： BIVGSMRALPBUCU-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C2C=CC(=CC=2N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Topological Polar Surface Area: 58.4

Additional information on 7-Amino-4-methyl-3,4-dihydroquinoxalin-2(1H)-one

7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One: A Comprehensive Overview

The compound 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One (CAS No. 1541437-81-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoxalines, which are known for their diverse biological activities and structural versatility. The quinoxaline core of this molecule serves as a scaffold for various functional groups, making it a valuable substrate for drug discovery and development.

Recent studies have highlighted the potential of 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One in the development of novel therapeutic agents. Researchers have explored its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One involves a multi-step process that typically begins with the preparation of the quinoxaline skeleton. One common approach is the condensation of o-aminoaryl compounds with carbonyl compounds under high temperature conditions. This method allows for the incorporation of various substituents, enabling chemists to tailor the molecule's properties for specific applications.

In terms of biological activity, 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One has shown promise in anticancer research. A 2022 study conducted at the University of California revealed that this compound induces apoptosis in various cancer cell lines by targeting the mitochondrial pathway. The methyl group at position 4 plays a critical role in enhancing the compound's stability and bioavailability, making it a strong candidate for further preclinical testing.

Another area where 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One has demonstrated potential is in neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier efficiently and exhibit neuroprotective effects by scavenging reactive oxygen species (ROS) and reducing oxidative stress. These findings suggest that it could be a valuable lead compound for developing treatments for Alzheimer's disease and other neurodegenerative conditions.

The structural flexibility of 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One also makes it an attractive candidate for use in materials science. Researchers have explored its application as a building block for advanced materials such as organic semiconductors and optoelectronic devices. Its ability to form stable π-conjugated systems makes it particularly suitable for these applications.

In conclusion, 7-Amino-4-Methyl-3,4-Dihydroquinoxalin-2(1H)-One (CAS No. 1541437-81-) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and diverse biological activities make it a valuable subject for further research and development.